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Compound of Interest

Compound Name: Decalene

Cat. No.: B14655446 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical waste are paramount to ensuring a secure working

environment and maintaining environmental responsibility. This document provides a

comprehensive guide to the proper disposal procedures for Decalene, also known as

Decahydronaphthalene, in alignment with standard safety protocols and regulatory

requirements.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle Decalene with care. Always

wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat. All operations involving Decalene should be conducted in a

well-ventilated area or within a chemical fume hood.[1][2] Decalene is a flammable liquid and

may form explosive peroxides; therefore, it should be kept away from heat, sparks, open

flames, and other ignition sources.[3][4][5][6]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Decalene, extracted from

various safety data sheets. This information is critical for risk assessment and safe handling.
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Property Value Source

Flash Point >71 °C (>160 °F) [7]

Autoignition Temperature 238 °C (460 °F) [7]

Lower Explosion Limit 0.7 Vol% [6]

Upper Explosion Limit 4.9 Vol% [6]

Oral LD50 (rat) 1.746 mg/kg [7]

Dermal LD50 (rabbit) 435 mg/kg [7]

Inhalation LC50 (mouse) 7 h: 700 ppm [7]

Experimental Protocol: Decalene Disposal
Procedure
The standard and recommended method for the disposal of Decalene is through a licensed

professional waste disposal service.[6][8][9] Under no circumstances should Decalene be

disposed of down the drain or mixed with regular laboratory trash.[1][9]

Step-by-Step Disposal Workflow:

Waste Collection:

Collect waste Decalene in a designated, compatible, and properly sealed container.[1][2]

The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name, "Decalene" or "Decahydronaphthalene."[1]

It is best practice to avoid mixing Decalene with other waste types, particularly

incompatible chemicals, to prevent hazardous reactions.[1] Keep halogenated and non-

halogenated solvent wastes separate.[1]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[1][3] The storage area should be away from heat and sources of
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ignition.[7]

Spill Management:

In the event of a spill, immediately evacuate the area of non-essential personnel and

eliminate all ignition sources.[2][7]

Wear appropriate PPE, including respiratory protection if necessary.[9]

Contain the spill using an inert absorbent material such as vermiculite, sand, or

commercial sorbents.[2][5][7]

Carefully collect the absorbed material and place it into a sealed container for disposal as

hazardous waste.[2][7]

Clean the spill area thoroughly.[2]

Container Disposal:

Empty containers that previously held Decalene must also be treated as hazardous

waste.[2][7]

Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone), and

the rinsate must be collected and disposed of as hazardous waste.[2]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified waste

disposal company.[2][8][9] The preferred method of disposal is controlled incineration at a

permitted facility.[2][8]

Ensure that all disposal activities comply with local, regional, national, and international

regulations.[4][7][9]

Decalene Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Decalene.
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Decalene Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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